3-(4-Bromophenyl)-2-[(4-chlorophenyl)hydrazono]-3-oxopropanenitrile

• Molecular Formula: C15H9BrClN3O
• Molecular Weight: 362.61 g/mol
• IUPAC Name: (1E)-2-(4-bromophenyl)-N-(4-chloroanilino)-2-oxoethanimidoyl cyanide
• InChI: InChI=1S/C15H9BrClN3O/c16-11-3-1-10(2-4-11)15(21)14(9-18)20-19-13-7-5-12(17)6-8-13/h1-8,19H/b20-14+
• InChI Key: KGNLIQHVHQHXRE-XSFVSMFZSA-N
• Isomeric SMILES: C1=CC(=CC=C1C(=O)/C(=N/NC2=CC=C(C=C2)Cl)/C#N)Br
• SMILES: C1=CC(=CC=C1C(=O)C(=NNC2=CC=C(C=C2)Cl)C#N)Br

Description

3-(4-Bromophenyl)-2-[(4-chlorophenyl)hydrazono]-3-oxopropanenitrile, also known as BCPHN, is an organic compound that has been widely used in scientific research. It is a yellow crystalline solid with a molecular weight of 390.74 g/mol and a melting point of 214-215°C. BCPHN has been studied extensively due to its potential applications in various fields, including medicinal chemistry, pharmacology, and materials science.

Mechanism of Action

The mechanism of action of 3-(4-Bromophenyl)-2-[(4-chlorophenyl)hydrazono]-3-oxopropanenitrile is not fully understood. However, it has been suggested that it may exert its biological effects by inhibiting the activity of enzymes involved in inflammation and tumor growth.
Biochemical and physiological effects:
This compound has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of tumor cells in vitro and in vivo. This compound has been studied for its potential use as a fluorescent probe for detecting metal ions in biological samples.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-Bromophenyl)-2-[(4-chlorophenyl)hydrazono]-3-oxopropanenitrile in lab experiments is its low toxicity and high solubility in common organic solvents. However, one of the limitations is its relatively low stability under acidic conditions.

Future Directions

There are several potential future directions for research on 3-(4-Bromophenyl)-2-[(4-chlorophenyl)hydrazono]-3-oxopropanenitrile. One area of interest is the development of new synthetic methods for producing this compound and related compounds. Another area of interest is the investigation of the biological activities of this compound and its derivatives in different disease models. Additionally, this compound's potential use as a fluorescent probe for detecting metal ions in biological samples could be further explored.

Synthesis Methods

3-(4-Bromophenyl)-2-[(4-chlorophenyl)hydrazono]-3-oxopropanenitrile can be synthesized through a reaction between 4-bromobenzaldehyde and 4-chlorophenylhydrazine in the presence of a catalytic amount of acetic acid. The reaction takes place in ethanol at room temperature and yields this compound as a yellow solid after recrystallization.

Scientific Research Applications

3-(4-Bromophenyl)-2-[(4-chlorophenyl)hydrazono]-3-oxopropanenitrile has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anti-tumor effects. This compound has also been studied for its potential use as a fluorescent probe for detecting metal ions in biological samples.